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Compound of Interest

Compound Name: cis-1,3-Dichlorocyclopentane

Cat. No.: B12903277 Get Quote

Essential Safety and Handling Guide for cis-1,3-
Dichlorocyclopentane
Disclaimer: A specific Safety Data Sheet (SDS) for cis-1,3-Dichlorocyclopentane (CAS No.

26688-51-7) is not publicly available. The following guidance is based on the general hazards

associated with chlorinated hydrocarbons and data from structurally similar compounds. This

information should be used as a preliminary guide only. Researchers, scientists, and drug

development professionals must obtain the official SDS from their supplier and conduct a

thorough, site-specific risk assessment before handling this chemical.

Immediate Safety and Hazard Information
While specific toxicological data for cis-1,3-Dichlorocyclopentane is not readily available, it

should be handled as a potentially hazardous substance. Based on analogous compounds

such as other chlorinated alkanes, the primary hazards are likely to include:

Flammability: May be a flammable liquid and vapor. Keep away from heat, sparks, open

flames, and hot surfaces.

Toxicity: Potentially harmful if swallowed, inhaled, or in contact with skin. May cause irritation

to the skin, eyes, and respiratory tract.
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Environmental Hazard: May be toxic to aquatic life with long-lasting effects. Avoid release

into the environment.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical when handling cis-1,3-Dichlorocyclopentane. The

following table summarizes recommended PPE.

Protection Type Specific Recommendations Rationale

Eye and Face Protection
Chemical safety goggles or a

full-face shield.

Protects against splashes and

vapors.

Skin Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended for splash

protection; change

immediately upon

contamination). A lab coat or

chemical-resistant apron

should be worn.

Prevents skin contact and

absorption.

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood. If ventilation is

inadequate, a NIOSH-

approved respirator with an

organic vapor cartridge is

recommended.

Minimizes inhalation of

potentially harmful vapors.

Operational Plan for Handling
A step-by-step procedure ensures the safe handling of cis-1,3-Dichlorocyclopentane in a

laboratory setting.

Preparation:

Ensure a chemical fume hood is operational and available.
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Verify that an eyewash station and safety shower are accessible and unobstructed.

Assemble all necessary equipment and reagents before starting the experiment.

Don the appropriate PPE as outlined in the table above.

Handling:

Conduct all work involving cis-1,3-Dichlorocyclopentane within a certified chemical fume

hood.

Use the smallest quantity of the chemical necessary for the experiment.

Avoid direct contact with the liquid and inhalation of vapors.

Keep the container tightly closed when not in use.

Spill Management:

In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand,

or earth).

Place the contaminated absorbent material into a sealed, labeled container for disposal.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure safety.

Waste Collection:

Collect all waste containing cis-1,3-Dichlorocyclopentane, including contaminated

consumables (e.g., gloves, absorbent materials), in a dedicated, sealed, and clearly

labeled hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.
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Container Labeling:

Label the waste container with "Hazardous Waste," the full chemical name ("cis-1,3-
Dichlorocyclopentane"), and any other required hazard information.

Storage and Disposal:

Store the waste container in a designated satellite accumulation area.

Arrange for pickup and disposal by your institution's EHS-approved hazardous waste

contractor. Follow all local, state, and federal regulations for hazardous waste disposal.

Data on a Structurally Similar Compound
Since quantitative data for cis-1,3-Dichlorocyclopentane is unavailable, the following table

presents information for a related compound, 1,3-Dichloropropene, to provide a general

understanding of potential properties. This data is not directly applicable to cis-1,3-
Dichlorocyclopentane and should be used with extreme caution.[1][2]

Property
Value for 1,3-Dichloropropene (cis + trans

mixture)

Flammability Flammable liquid and vapor (Category 3)[1][2]

Acute Toxicity (Oral) Toxic if swallowed (Category 3)[1][2]

Acute Toxicity (Dermal) Toxic in contact with skin (Category 3)[1][2]

Skin Corrosion/Irritation Causes skin irritation (Category 2)[1][2]

Eye Damage/Irritation Causes serious eye irritation (Category 2)[1][2]

Experimental Workflow and Safety Logic
The following diagram illustrates the logical flow of operations for safely handling cis-1,3-
Dichlorocyclopentane, from preparation to disposal.
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Workflow for Handling cis-1,3-Dichlorocyclopentane
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Safe handling workflow for cis-1,3-Dichlorocyclopentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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